ABIETIC ACID SODIUM SALT
ABIETIC ACID SODIUM SALT
Brand Name:
Vulcanchem
CAS No.:
14351-66-7
VCID:
VC0087542
InChI:
InChI=1S/C20H30O2.Na/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;+1/p-1
SMILES:
CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Na+]
Molecular Formula:
C20H29NaO2
Molecular Weight:
324.4 g/mol
ABIETIC ACID SODIUM SALT
CAS No.: 14351-66-7
Main Products
VCID: VC0087542
Molecular Formula: C20H29NaO2
Molecular Weight: 324.4 g/mol
| CAS No. | 14351-66-7 |
|---|---|
| Product Name | ABIETIC ACID SODIUM SALT |
| Molecular Formula | C20H29NaO2 |
| Molecular Weight | 324.4 g/mol |
| IUPAC Name | sodium;1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylate |
| Standard InChI | InChI=1S/C20H30O2.Na/c1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;+1/p-1 |
| Standard InChIKey | ITCAUAYQCALGGV-UHFFFAOYSA-M |
| Isomeric SMILES | CC(C)C1=CC2=CC[C@@H]3[C@@]([C@H]2CC1)(CCC[C@@]3(C)C(=O)[O-])C.[Na+] |
| SMILES | CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Na+] |
| Canonical SMILES | CC(C)C1=CC2=CCC3C(C2CC1)(CCCC3(C)C(=O)[O-])C.[Na+] |
| Related CAS | 514-10-3 (Parent) |
| PubChem Compound | 23673332 |
| Last Modified | Dec 23 2021 |
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